Cas no 6840-26-2 (Phosphine oxide, (2-methylphenyl)diphenyl-)

Phosphine oxide, (2-methylphenyl)diphenyl- structure
6840-26-2 structure
Product Name:Phosphine oxide, (2-methylphenyl)diphenyl-
CAS No:6840-26-2
MF:C19H17OP
MW:292.311445951462
CID:393228
PubChem ID:12550550
Update Time:2025-04-19

Phosphine oxide, (2-methylphenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, (2-methylphenyl)diphenyl-
    • 1-diphenylphosphoryl-2-methylbenzene
    • DTXSID40502230
    • (2-Methylphenyl)(oxo)diphenyl-lambda~5~-phosphane
    • 6840-26-2
    • SCHEMBL471978
    • 1-(DIPHENYLPHOSPHOROSO)-2-METHYLBENZENE
    • tolyldiphenylphosphine oxide
    • Inchi: 1S/C19H17OP/c1-16-10-8-9-15-19(16)21(20,17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15H,1H3
    • InChI Key: OAWNLHYHBAVUHJ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 292.10181
  • Monoisotopic Mass: 292.101702159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.63440
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD